Cas no 651347-80-7 (4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-)
651347-80-7 structure
Product Name:4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-
CAS No:651347-80-7
MF:C25H19F3N6
MW:460.453774690628
CID:405127
Update Time:2024-01-29
4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-
- 4-Pyrimidinamine, N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-
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- Inchi: 1S/C25H19F3N6/c1-15-11-22(30-13-16-8-9-18(26)12-21(16)28)32-24(31-15)23-19-6-4-10-29-25(19)34(33-23)14-17-5-2-3-7-20(17)27/h2-12H,13-14H2,1H3,(H,30,31,32)
- InChI Key: BNDMHYANUJIIFQ-UHFFFAOYSA-N
- SMILES: C1(C2C3=CC=CN=C3N(CC3=CC=CC=C3F)N=2)=NC(C)=CC(NCC2=CC=C(F)C=C2F)=N1
Computed Properties
- Exact Mass: 460.16257
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 567.9±50.0 °C(Predicted)
- PSA: 68.52
- pka: 3.61±0.10(Predicted)
4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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